Cas no 57179-37-0 (Benzaldehyde, 3,5-bis(acetyloxy)-)

Benzaldehyde, 3,5-bis(acetyloxy)- Properties

Names and Identifiers

• Benzaldehyde, 3,5-bis(acetyloxy)-
• (3-acetyloxy-5-formylphenyl) acetate
• DTXSID70557793
• 57179-37-0
• D97246
• 3,5-diacetyloxybenzaldehyde
• 3,5-DIACETOXYBENZALDEHYDE
• MGGJRYRHTJRODD-UHFFFAOYSA-N
• AS-78525
• SCHEMBL5317242
• 3-(ACETYLOXY)-5-FORMYLPHENYL ACETATE
• 5-Formyl-1,3-phenylene diacetate
• +Expand

• MDL： MFCD27925709
• InChIKey： MGGJRYRHTJRODD-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O5/c1-7(13)15-10-3-9(6-12)4-11(5-10)16-8(2)14/h3-6H,1-2H3
• SMILES： C(OC1=CC(OC(=O)C)=CC(C=O)=C1)(=O)C

Computed Properties

• Exact Mass: 222.0528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 222.05282342g/mol
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67